Cas no 1341538-76-8 (1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride)

• Product Name: 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
• CAS No: 1341538-76-8
• MF: C₁₀H₁₅ClN₂O₄S
• MW: 294.755100488663
• CID: 4674799
• PubChem ID: 64340596
• Update Time: 2025-10-31

1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
• NE36683
• Z1696822281
• 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

• Inchi： 1S/C10H15ClN2O4S/c1-2-3-4-5-6-13-7-8(18(11,16)17)9(14)12-10(13)15/h7H,2-6H2,1H3,(H,12,14,15)
• InChI Key： ZPDOEYYJRGEGRI-UHFFFAOYSA-N
• SMILES： ClS(C1C(NC(N(C=1)CCCCCC)=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 467
• XLogP3: 1.8
• Topological Polar Surface Area: 91.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

Recent Advances in the Application of 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS: 1341538-76-8) in Chemical Biology and Pharmaceutical Research

The compound 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS: 1341538-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This sulfonyl chloride derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and drug discovery. Recent studies have explored its utility in the development of novel inhibitors for enzymes such as proteases and kinases, which are critical targets in cancer and infectious diseases.

One of the most notable advancements involves the use of 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride as a building block for the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. Researchers have demonstrated that the incorporation of this sulfonyl chloride into sulfonamide frameworks enhances binding affinity and selectivity towards target enzymes, as evidenced by recent crystallographic and kinetic studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride to develop a series of novel inhibitors targeting the SARS-CoV-2 main protease (Mpro). The study highlighted the compound's ability to form stable covalent adducts with the catalytic cysteine residue of Mpro, leading to potent inhibition of viral replication. These findings underscore the potential of this sulfonyl chloride derivative in the design of antiviral therapeutics, particularly in the context of emerging infectious diseases.

Another significant application of 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride is in the field of targeted drug delivery. Recent research has explored its use in the synthesis of prodrugs and drug conjugates, where the sulfonyl chloride moiety serves as a linker for attaching therapeutic payloads to targeting ligands. For example, a 2022 study in Bioconjugate Chemistry reported the successful conjugation of this compound to monoclonal antibodies, enabling selective delivery of cytotoxic agents to cancer cells. This approach has shown promising results in preclinical models of solid tumors, with reduced off-target effects compared to traditional chemotherapy.

Despite these advancements, challenges remain in the optimization of 1-Hexyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride-based compounds. Issues such as stability in physiological conditions and potential off-target reactivity need to be addressed through further structural modifications and pharmacokinetic studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities make it a valuable tool for future drug discovery efforts. Ongoing research is expected to uncover additional applications, particularly in the areas of precision medicine and personalized therapeutics.